Cas no 852362-22-2 ((1-Benzyl-1H-pyrazol-4-yl)boronic acid)

(1-Benzyl-1H-pyrazol-4-yl)boronic acid structure
852362-22-2 structure
Product Name:(1-Benzyl-1H-pyrazol-4-yl)boronic acid
CAS No:852362-22-2
MF:C10H11BN2O2
MW:202.017542123795
MDL:MFCD04038760
CID:93076
PubChem ID:3352881
Update Time:2024-10-26

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Benzyl-1H-pyrazol-4-yl)boronic acid
    • (1-benzylpyrazol-4-yl)boronic acid
    • 1-Benzyl-1H-pyrazole-4-boronic acid
    • 1H-Pyrazole-1-benzyl-4-boronic acid
    • 1-benzylpyrazol-4-ylboronic acid
    • B-[1-(Phenylmethyl)-1H-pyrazol-4-yl]boronic acid (ACI)
    • Boronic acid, [1-(phenylmethyl)-1H-pyrazol-4-yl]- (9CI)
    • 1-Benzyl-4-pyrazoleboronic acid
    • MFCD04038760
    • Boronic acid, [1-(phenylmethyl)-1H-pyrazol-4-yl]-
    • (1-Benzyl-1H-pyrazol-4-yl)boronicacid
    • J-504256
    • SCHEMBL578237
    • 1H-Pyrazole-1-benzyl-4-boronic acid (contains varying amounts of Anhydride)
    • NCGC00249527-01
    • DB-013579
    • CS-0046117
    • JXNAIAOHYPDQQC-UHFFFAOYSA-N
    • SY007372
    • AKOS004116327
    • 852362-22-2
    • DTXSID30391716
    • BS-2021
    • EN300-212556
    • CHEBI:188912
    • 1-benzylpyrazole-4-boronic acid
    • AB17200
    • D70990
    • MDL： MFCD04038760
    • Inchi： 1S/C10H11BN2O2/c14-11(15)10-6-12-13(8-10)7-9-4-2-1-3-5-9/h1-6,8,14-15H,7H2
    • InChI Key： JXNAIAOHYPDQQC-UHFFFAOYSA-N
    • SMILES： OB(C1=CN(CC2C=CC=CC=2)N=C1)O

Computed Properties

  • Exact Mass: 202.09100
  • Monoisotopic Mass: 202.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 58.3A^2

Experimental Properties

  • Color/Form: White solid
  • Density: 1.17
  • Melting Point: 76-81 °C
  • Boiling Point: 438.4°C at 760 mmHg
  • Flash Point: 219°C
  • Refractive Index: 1.579
  • PSA: 58.28000
  • LogP: -0.38880
  • Solubility: Not determined

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM109431-100mg
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 95+%
100mg
 $72 2021-08-06
Chemenu
CM109431-250mg
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 95+%
250mg
 $102 2021-08-06
Chemenu
CM109431-1g
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 95+%
1g
 $256 2021-08-06
Chemenu
CM109431-5g
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 95+%
5g
 $795 2021-08-06
Ambeed
A745665-100mg
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 98%
100mg
 $20.0 2025-04-16
Ambeed
A745665-250mg
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 98%
250mg
 $33.0 2025-04-16
Ambeed
A745665-1g
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 98%
1g
 $45.0 2025-04-16
Ambeed
A745665-5g
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 98%
5g
 $219.0 2025-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009755-500mg
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 96%
500mg
 1542.0CNY 2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
009755-1g
(1-Benzyl-1H-pyrazol-4-yl)boronic acid
 852362-22-2 96%
1g
 2681.0CNY 2021-07-07

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Production Method

Production Method 1

50877-41-3 50877-41-3
852362-22-2 852362-22-2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ;  -78 °C; 30 min, -78 °C; 1 h, -78 °C → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Electro-alkynylation: Intramolecular Rearrangement of Trialkynylorganoborates for Chemoselective C(sp2)-C(sp) Bond Formation
Music, Arif ; Nuber, Constantin M.; Lemke, Yannick; Spiess, Philipp; Didier, Dorian, Organic Letters, 2021, 23(11), 4179-4184

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Raw materials

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Preparation Products

(1-Benzyl-1H-pyrazol-4-yl)boronic acid Related Literature

Related Categories

852362-22-2 ((1-Benzyl-1H-pyrazol-4-yl)boronic acid) Related Products

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd